Cas no 1416342-19-2 (5-Amino-1-(4-butylphenyl)-1H-pyrazolo[3,4-d]pyrimidin-4(5H)-one)

• Product Name: 5-Amino-1-(4-butylphenyl)-1H-pyrazolo[3,4-d]pyrimidin-4(5H)-one
• CAS No: 1416342-19-2
• MF: C₁₅H₁₇N₅O
• MW: 283.328382253647
• CID: 5059171
• Update Time: 2025-05-21

5-Amino-1-(4-butylphenyl)-1H-pyrazolo[3,4-d]pyrimidin-4(5H)-one Chemical and Physical Properties

Names and Identifiers

• 5-Amino-1-(4-butylphenyl)-1H-pyrazolo[3,4-d]pyrimidin-4(5H)-one
• 5-Amino-1-(4-butyl-phenyl)-1,5-dihydro-pyrazolo[3,4-d]pyrimidin-4-one

• Inchi： 1S/C15H17N5O/c1-2-3-4-11-5-7-12(8-6-11)20-14-13(9-18-20)15(21)19(16)10-17-14/h5-10H,2-4,16H2,1H3
• InChI Key： GREPLNYYGVIBOV-UHFFFAOYSA-N
• SMILES： O=C1C2C=NN(C=2N=CN1N)C1C=CC(=CC=1)CCCC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 405
• XLogP3: 2.3
• Topological Polar Surface Area: 76.5

Additional information on 5-Amino-1-(4-butylphenyl)-1H-pyrazolo[3,4-d]pyrimidin-4(5H)-one

Recent Advances in the Study of 5-Amino-1-(4-butylphenyl)-1H-pyrazolo[3,4-d]pyrimidin-4(5H)-one (CAS: 1416342-19-2)

In recent years, the compound 5-Amino-1-(4-butylphenyl)-1H-pyrazolo[3,4-d]pyrimidin-4(5H)-one (CAS: 1416342-19-2) has garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, belonging to the pyrazolo[3,4-d]pyrimidine class, has demonstrated promising pharmacological properties, particularly in the context of kinase inhibition. Its unique structural features and biological activity make it a valuable candidate for further investigation in drug discovery and development.

The primary focus of recent studies has been on elucidating the molecular mechanisms underlying the compound's activity. Research indicates that 5-Amino-1-(4-butylphenyl)-1H-pyrazolo[3,4-d]pyrimidin-4(5H)-one acts as a potent and selective inhibitor of certain protein kinases, which play critical roles in cellular signaling pathways. These kinases are often implicated in various diseases, including cancer, inflammatory disorders, and neurodegenerative conditions. The compound's ability to modulate these pathways highlights its potential therapeutic applications.

One of the key findings from recent investigations is the compound's high affinity for specific kinase targets. Structural analysis and molecular docking studies have revealed that the butylphenyl group and the pyrazolo[3,4-d]pyrimidine core contribute to its binding efficiency and selectivity. These insights have paved the way for the design of derivatives with improved pharmacokinetic properties and reduced off-target effects. Additionally, in vitro and in vivo studies have demonstrated the compound's efficacy in inhibiting tumor growth and reducing inflammation, further supporting its potential as a lead compound for drug development.

Despite these promising results, challenges remain in optimizing the compound's bioavailability and minimizing potential side effects. Current research efforts are directed toward synthesizing analogs with enhanced solubility and metabolic stability. Furthermore, preclinical studies are underway to evaluate the compound's safety profile and therapeutic window. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.

In conclusion, 5-Amino-1-(4-butylphenyl)-1H-pyrazolo[3,4-d]pyrimidin-4(5H)-one (CAS: 1416342-19-2) represents a promising scaffold for the development of novel kinase inhibitors. Its unique pharmacological properties and structural versatility make it a valuable tool for understanding kinase-related pathologies and designing targeted therapies. Continued research in this area holds great potential for advancing the field of chemical biology and improving patient outcomes in various disease contexts.